Cas no 1122-12-9 (3,4-Dibromofuran-2,5-dione)

• Product Name: 3,4-Dibromofuran-2,5-dione
• CAS No: 1122-12-9
• MF: C₄Br₂O₃
• MW: 255.848999977112
• MDL: MFCD00030673
• CID: 166298
• PubChem ID: 70727
• Update Time: 2025-07-17

3,4-Dibromofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromofuran-2,5-dione
• 2,3-DIBROMOMALEIC ANHYDRIDE
• 2,5-Furandione,3,4-dibromo-
• 2,3,4-dibromo
• 2,3-dibromomaleimide
• 2,5-Furandione,3,4-dibromo
• 3,4-dibromo-furan-2,5-dione
• 3,4-dibromomaleic anhydride
• Dibromomaleic anhydride
• Maleic anhydride,dibromo
• 2,5-Furandione, 3,4-dibromo-
• Maleic anhydride, dibromo-
• GEKJEMDSKURVLI-UHFFFAOYSA-N
• C4Br2O3
• 2, 3,4-dibromo-
• NCIOpen2_006292
• 2,3-dibromo-maleic anhydride
• 3,4-Dibromo-2,5-furandione #
• NSC94974
• STL555823
• BBL102024
• 8920AC
• dibromo-2,5-dihydrofuran-2,5-dione
• MCU
• 3 pound not4-Dibromofuran-2 pound not5-dione
• UNII-XW333X45EM
• CS-W005875
• F19826
• NSC-94974
• 3,4-Dibromo-2,5-furandione
• FT-0609522
• DIBROMOFURAN-2,5-DIONE
• DTXSID6061525
• 1122-12-9
• NSC 94974
• DS-13378
• MFCD00030673
• XW333X45EM
• SY103047
• SCHEMBL214462
• AKOS016015870
• InChI=1/C4Br2O3/c5-1-2(6)4(8)9-3(1)
• dibromomaleicanhydride
• A894630

• MDL： MFCD00030673
• Inchi： 1S/C4Br2O3/c5-1-2(6)4(8)9-3(1)7
• InChI Key： GEKJEMDSKURVLI-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC(C=1Br)=O

Computed Properties

• Exact Mass: 253.82100
• Monoisotopic Mass: 253.821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 2.819
• Boiling Point: 252.1°C at 760 mmHg
• Flash Point: 106.3 °C
• Refractive Index: 1.71
• PSA: 43.37000
• LogP: 1.07120

3,4-Dibromofuran-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3,4-Dibromofuran-2,5-dione

3,4-Dibromofuran-2,5-dione (CAS No. 1122-12-9): An Overview of Its Properties and Applications

3,4-Dibromofuran-2,5-dione (CAS No. 1122-12-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as bromodifuranone, is characterized by its unique molecular structure and diverse chemical properties. The compound consists of a furan ring with two bromine atoms and two ketone groups, making it a valuable building block in the synthesis of various organic compounds and pharmaceuticals.

The molecular formula of 3,4-Dibromofuran-2,5-dione is C₅H₂Br₂O₄, and its molecular weight is approximately 260.87 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications in both academic research and industrial settings.

In recent years, the study of 3,4-Dibromofuran-2,5-dione has expanded beyond its basic chemical properties to include its potential biological activities. Researchers have explored its use in the development of novel drugs and therapeutic agents. One notable area of interest is its antimicrobial properties. Studies have shown that 3,4-Dibromofuran-2,5-dione exhibits significant activity against a variety of bacteria and fungi, making it a promising candidate for the development of new antimicrobial agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the antimicrobial potential of 3,4-Dibromofuran-2,5-dione. The researchers found that the compound was effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights the compound's potential as a lead molecule for the development of new antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 3,4-Dibromofuran-2,5-dione has also been studied for its antiviral activity. A 2020 study published in the Virology Journal reported that the compound showed inhibitory effects against several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral replication processes, making it a potential candidate for antiviral drug development.

In addition to its biological activities, 3,4-Dibromofuran-2,5-dione has been used as a synthetic intermediate in the preparation of various organic compounds. Its reactivity and functional groups make it an attractive starting material for synthetic chemists. For example, it can be used to synthesize furan-based derivatives with specific functionalities that are useful in materials science and pharmaceutical research.

The synthesis of 3,4-Dibromofuran-2,5-dione can be achieved through several methods. One common approach involves the bromination of furan-2,5-dione followed by further functionalization steps. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound.

The safety profile of 3,4-Dibromofuran-2,5-dione is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to handle the compound in a well-ventilated area and use personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 3,4-Dibromofuran-2,5-dione (CAS No. 1122-12-9) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and diverse chemical properties make it a valuable tool for synthetic chemists and a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.